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Compound of Interest

Compound Name: 680SIR

Cat. No.: B1192035 Get Quote

Understanding the chemical nature of 680SIR is critical for safe handling. The silicon-

rhodamine core is explicitly engineered to resist oxidative photobluing and degradation under

intense laser excitation[3]. Consequently, if disposed of improperly (e.g., poured down the

sink), the dye remains intact in wastewater. Even at picomolar concentrations, its high quantum

yield can cause false positives in environmental water quality assays.

Furthermore, 680SIR stock solutions are typically reconstituted in Dimethyl Sulfoxide (DMSO).

DMSO is a potent chemical penetration enhancer. If a DMSO-680SIR solution contacts the

skin, it will rapidly transport the dye—along with any co-dissolved cellular toxins, inhibitors, or

fixatives—directly into the bloodstream.

Table 1: 680SIR Operational & Physical Data
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Property Value
Operational Impact &
Causality

Molecular Weight 576.77 g/mol [2]

Requires precise micro-

analytical weighing for stock

preparation.

Chemical Formula C35H36N2O4Si[2]

Highly hydrophobic structure

necessitates organic solvents

for primary dissolution.

Primary Solvent DMSO / Ethanol

Acts as a carrier solvent;

presents a high skin

permeability risk during

disposal.

Photostability High Resistance[3]

Environmental persistence; will

not passively degrade in

wastewater.

Application Live-cell STED imaging[1]

Often mixed with biological

media, requiring dual

chemical/biohazard disposal.

680SIR Waste Segregation Workflow
To ensure self-validating safety, laboratories must implement a strict segregation workflow. The

diagram below maps the decision tree for isolating 680SIR waste based on its physical state

and solvent composition.
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Workflow for 680SIR waste segregation and proper laboratory disposal.

Step-by-Step Disposal Protocols
Protocol A: Decontamination and Disposal of 680SIR
Stock Solutions (DMSO)
Concentrated stock solutions (typically 1 mM to 10 mM) pose the highest risk due to the DMSO

carrier solvent.
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Segregation: Keep concentrated 680SIR/DMSO stock solutions strictly separate from

aqueous waste streams to prevent unpredictable solvent interactions.

Containment: Transfer expired or unused stock solutions into a designated, clearly labeled

"Non-Halogenated Organic Waste" container.

Secondary Containment: Ensure the waste container is kept in a secondary spill tray within a

flammables cabinet or fume hood. While DMSO is not highly volatile, it is combustible and

must be stored away from strong oxidizers.

Labeling: Explicitly list "Dimethyl Sulfoxide (DMSO)" and "Silicon Rhodamine Dye (680SIR)"

on the hazardous waste tag. Do not use abbreviations on official EHS documentation.

Protocol B: Management of Aqueous Working Solutions
(Buffer/Media)
Working solutions are highly dilute (e.g., 100 nM to 1 µM in PBS or DMEM) but still possess

massive fluorescence potential.

Chemical Quenching (Self-Validating Step): To prevent environmental fluorescence

persistence, treat the aqueous waste with a 10% sodium hypochlorite (bleach) solution for

30 minutes. Mechanistic Causality: The strong oxidizer disrupts the conjugated

-system of the silicon-rhodamine core, effectively eliminating its fluorescence. You can
visually validate this step by shining a standard lab UV/Vis light over the container;
successful quenching results in a complete loss of NIR emission.

Collection: Pour the quenched solution into a designated "Aqueous Chemical Waste" carboy.

pH Verification: Ensure the final waste pH is between 6.0 and 9.0 before final collection by

Environmental Health and Safety (EHS). Adjust with dilute NaOH or HCl if the bleach

addition pushed the pH out of range.

Protocol C: Solid Waste Management
Non-Biohazardous Solids: Pipette tips, microcentrifuge tubes, and nitrile gloves

contaminated with 680SIR must be disposed of in a solid chemical waste bin. Do not discard

them in the regular municipal trash.
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Biohazardous Solids: If the dye was used in live-cell imaging with human cell lines or

pathogenic organisms, the solid waste must be treated as biohazardous. Autoclave the

waste first (680SIR is thermally stable and will not degrade under standard 121°C autoclave

conditions), then route it through your institution's biohazardous chemical waste stream.

Immediate Spill Response Plan
In the event of a 680SIR spill, immediate and logical action is required to prevent cross-

contamination of laboratory surfaces.

Isolate the Area: Prevent foot traffic through the spill. If the spill involves a large volume of

DMSO, ensure the room has adequate ventilation.

Absorption: Cover the spill with an inert absorbent material (e.g., vermiculite or universal spill

pads). Do not use combustible materials like paper towels for large DMSO spills.

Solvent Wash: Because 680SIR is highly hydrophobic, water alone will merely smear the

dye. Wipe the area with a 70% ethanol or isopropanol solution to solubilize and lift the

remaining fluorophore from the benchtop.

Final Disposal: Place all used absorbents and solvent wipes into a sealed, leak-proof solid

chemical waste bag and label it appropriately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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